4-(diethylamino)-N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)benzamide

• IUPAC Name: 4-(diethylamino)-N-(1-ethyl-2-oxobenzo[cd]indol-6-yl)benzamide
• InChI: InChI=1S/C24H25N3O2/c1-4-26(5-2)17-12-10-16(11-13-17)23(28)25-20-14-15-21-22-18(20)8-7-9-19(22)24(29)27(21)6-3/h7-15H,4-6H2,1-3H3,(H,25,28)
• InChI Key: MOUDJEDNPWFXRL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C3C(=C(C=C2)NC(=O)C4=CC=C(C=C4)N(CC)CC)C=CC=C3C1=O
• Molecular Formula: C24H25N3O2
• Molecular Weight: 387.5 g/mol

Description

4-(diethylamino)-N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)benzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known by its chemical name, DEAB, and has been shown to have a variety of biochemical and physiological effects.

Scientific Research Applications

Electrophysiological Activity in Cardiac Research

The compound has been studied for its electrophysiological activity in cardiac research. Research by Morgan et al. (1990) explored N-substituted imidazolylbenzamides for their potential as class III agents, which are significant in cardiac arrhythmia treatments. These compounds demonstrated comparable potency to known class III agents in in vitro Purkinje fiber assays, indicating their potential in cardiac electrophysiological applications (Morgan et al., 1990).

Role in Heterocyclic Synthesis

The compound is involved in the synthesis of heterocyclic structures. Research by Mohareb et al. (2004) explored the synthesis of benzo[b]thiophen-2-yl-hydrazonoesters, where the compound contributed to the formation of various heterocyclic derivatives. This study underscores its role in synthesizing diverse heterocyclic compounds, which are crucial in pharmaceutical chemistry (Mohareb et al., 2004).

Application in Organic Synthesis

El-Faham et al. (2013) utilized the compound in organic synthesis, particularly in the synthesis of α-ketoamide derivatives. The study highlighted its efficacy in improving yield and purity when used as an additive in carbodiimide approaches, demonstrating its utility in the field of organic synthesis (El-Faham et al., 2013).

Photophysical and Antimicrobial Properties

Padalkar et al. (2014) investigated the compound for its photophysical properties and potential antimicrobial applications. The study synthesized new derivatives of the compound, revealing broad-spectrum antimicrobial activity against various bacterial and fungal strains. This research suggests the compound's application in developing antimicrobial agents (Padalkar et al., 2014).

Sensing Applications

A study by Suman et al. (2019) explored the use of benzimidazole and benzothiazole conjugated Schiff base derivatives of the compound as fluorescent sensors for Al3+ and Zn2+ ions. This work demonstrates its potential application in the development of sensitive and selective sensors for metal ions (Suman et al., 2019).